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Compound of Interest

Compound Name: Methyl 3-hydroxyhexadecanoate

Cat. No.: B142827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Methyl 3-hydroxyhexadecanoate (CAS 51883-36-4). Adherence to these procedures is

critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
While some safety data sheets (SDS) indicate that Methyl 3-hydroxyhexadecanoate is not

classified as a hazardous substance, it is best practice in a laboratory setting to handle all

chemicals with a degree of caution.[1] Another SDS for the similar compound Methyl 3-

Hydroxyhexanoate recommends the use of protective gear. Therefore, the following personal

protective equipment is recommended to minimize exposure and ensure safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes.

Hand Protection Nitrile gloves Prevents direct skin contact.

Body Protection Standard laboratory coat
Protects skin and clothing from

spills.

Operational Plan: From Receipt to Use
A systematic approach to handling Methyl 3-hydroxyhexadecanoate is crucial for safety and

maintaining the integrity of the compound.

Step 1: Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (51883-36-4) on the label match the order

specifications.[2][3][4][5][6]

Step 2: Storage

Store the compound in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area.

For long-term stability, storage in a freezer is recommended.[4]

Step 3: Handling and Use

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential dust or vapors.

Avoid direct contact with skin and eyes by wearing the recommended PPE.

Do not eat, drink, or smoke in the designated handling area.
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After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Methyl 3-hydroxyhexadecanoate and any associated contaminated

materials is essential to prevent environmental contamination and ensure regulatory

compliance.

Step 1: Waste Segregation

Segregate waste contaminated with Methyl 3-hydroxyhexadecanoate from other

laboratory waste streams.

This includes unused product, contaminated consumables (e.g., pipette tips, gloves,

weighing paper), and any spill cleanup materials.

Step 2: Waste Collection and Labeling

Collect all chemical waste in a designated, properly labeled, and sealed waste container.

The label should clearly indicate "Hazardous Waste" and list the chemical name: Methyl 3-
hydroxyhexadecanoate.

Step 3: Final Disposal

Dispose of the chemical waste through your institution's designated hazardous waste

disposal program.

Follow all local, state, and federal regulations for chemical waste disposal. Do not dispose of

down the drain or in regular trash.

Experimental Workflow
The following diagram illustrates the standard operational workflow for the safe handling of

Methyl 3-hydroxyhexadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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